Cas no 435341-94-9 (5-diethylaminomethyl-2-phenyl-furan-3-carboxylic acid)

• Product Name: 5-diethylaminomethyl-2-phenyl-furan-3-carboxylic acid
• CAS No: 435341-94-9
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• MDL: MFCD06800553
• CID: 928992
• PubChem ID: 769110
• Update Time: 2025-04-19

5-diethylaminomethyl-2-phenyl-furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-diethylaminomethyl-2-phenyl-furan-3-carboxylic acid
• 5-Diethylaminomethyl-2-phenyl-furan-3-carboxylic acid hydrochloride
• CHEMBRDG-BB 7262706
• STL576136
• 435341-94-9
• CHEMBL1620153
• 5-diethylaminomethyl-2-phenylfuran-3-carboxylic acid
• BS-37961
• 5-[(diethylamino)methyl]-2-phenyl-3-furoic acid
• AKOS000300578
• 5-[(diethylamino)methyl]-2-phenylfuran-3-carboxylic acid
• 5-((Diethylamino)methyl)-2-phenylfuran-3-carboxylic acid
• DTXSID60963026
• DB-051100
• TimTec1_007127
• 5-(diethylaminomethyl)-2-phenylfuran-3-carboxylic acid
• HMS1554D21
• 632296-54-9

• MDL： MFCD06800553
• Inchi： 1S/C16H19NO3/c1-3-17(4-2)11-13-10-14(16(18)19)15(20-13)12-8-6-5-7-9-12/h5-10H,3-4,11H2,1-2H3,(H,18,19)
• InChI Key： JHOVMQMLNCCFTP-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(=O)O)C=C1CN(CC)CC

Computed Properties

• Exact Mass: 273.13600
• Monoisotopic Mass: 273.136493
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.7
• XLogP3: 0.5

Experimental Properties

• Density: 1.14
• Boiling Point: 372.8°Cat760mmHg
• Flash Point: 179.3°C
• PSA: 53.68000
• LogP: 3.48660